Cas no 2138293-40-8 (2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid)

• Product Name: 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid
• CAS No: 2138293-40-8
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 6370529
• PubChem ID: 165464477
• Update Time: 2025-10-30

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138293-40-8
• EN300-800732
• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid
• 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid

• Inchi： 1S/C10H17NO5/c1-10(2)15-5-7(16-10)6(9(13)14)4-8(12)11-3/h6-7H,4-5H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： RAQPIGSUXUCEJR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C(=O)O)CC(NC)=O

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid

Research Briefing on 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid (CAS: 2138293-40-8)

In recent years, the compound 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid (CAS: 2138293-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the dioxolane ring and methylcarbamoyl moiety, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the synthetic pathways for 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid, emphasizing its efficient production through multi-step organic reactions. Key steps involve the protection of functional groups and subsequent coupling reactions, which have been optimized to improve yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and ensure its suitability for biological testing.

Preliminary biological evaluations of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid have revealed its potential as an inhibitor of specific enzymatic targets. In vitro assays demonstrate moderate to high affinity for certain proteases and kinases, suggesting its utility in modulating signaling pathways associated with inflammatory and oncological diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and downstream effects of this compound.

In addition to its direct biological activity, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid has been explored as a building block for more complex pharmacophores. Researchers have successfully incorporated this molecule into larger scaffolds, enhancing its pharmacological properties and selectivity. These derivatives are currently being screened for improved efficacy and reduced toxicity in preclinical models.

Despite these promising developments, challenges remain in the optimization of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-(methylcarbamoyl)propanoic acid represents a versatile and promising compound in the realm of chemical biology and drug discovery. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights and contribute to the development of novel treatments for various diseases. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the field of pharmaceutical sciences.